Cas no 1806842-84-1 (6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine)

• Product Name: 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine
• CAS No: 1806842-84-1
• MF: C₈H₆F₃N₃
• MW: 201.148551464081
• CID: 4871879
• Update Time: 2025-06-22

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine

• Inchi： 1S/C8H6F3N3/c9-7-5(8(10)11)1-4(2-12)14-6(7)3-13/h1,8H,2,12H2
• InChI Key： RXZQOYUWBWFLFA-UHFFFAOYSA-N
• SMILES： FC1=C(C#N)N=C(CN)C=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.5
• Topological Polar Surface Area: 62.7

Additional information on 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine

Introduction to 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1806842-84-1)

6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1806842-84-1) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a cyano group, difluoromethyl moiety, and an aminomethyl group, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The cyano group in the structure of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine contributes to its high reactivity and stability, making it an ideal scaffold for the development of new drugs. The presence of the difluoromethyl moiety enhances the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the aminomethyl group provides a functional handle for further chemical modifications, enabling the synthesis of a diverse array of derivatives with tailored biological properties.

Recent studies have highlighted the potential of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent anti-inflammatory and analgesic effects. The compound's ability to modulate key signaling pathways involved in inflammation and pain makes it a valuable lead for the development of new treatments for conditions such as arthritis and neuropathic pain.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine was shown to have significant antiviral activity against several RNA viruses, including influenza and coronavirus. The compound's mechanism of action involves inhibiting viral replication by targeting specific viral enzymes, making it a potential candidate for antiviral drug development.

The pharmacokinetic properties of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine have also been extensively studied. Research indicates that the compound has favorable oral bioavailability and a long half-life, which are desirable attributes for a drug candidate. These properties suggest that 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine could be administered orally with minimal dosing frequency, enhancing patient compliance.

In addition to its therapeutic potential, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine has shown promise as a tool compound in chemical biology research. Its unique structure and functional groups make it an excellent probe for studying protein-protein interactions and enzyme inhibition. This versatility has led to its use in high-throughput screening assays to identify novel targets and pathways involved in various diseases.

The synthesis of 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine has been optimized using modern synthetic methods, ensuring high yields and purity. The synthetic route involves several key steps, including the formation of the cyano group via nitrile formation, the introduction of the difluoromethyl moiety through fluorination reactions, and the final functionalization with the aminomethyl group. These advancements in synthetic chemistry have made it possible to produce large quantities of this compound for both research and development purposes.

In conclusion, 6-(Aminomethyl)-2-cyano-4-(difluoromethyl)-3-fluoropyridine (CAS No. 1806842-84-1) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its biological activities and mechanisms of action, this compound is likely to play an increasingly important role in the discovery and development of new therapeutic agents.